Cas no 354121-67-8 (Acetonitrile,2-[(6-amino-2-benzothiazolyl)thio]-)

• Product Name: Acetonitrile,2-[(6-amino-2-benzothiazolyl)thio]-
• CAS No: 354121-67-8
• MF: C₉H₇N₃S₂
• MW: 221.301978349686
• CID: 303087
• PubChem ID: 1803700
• Update Time: 2025-04-19

Acetonitrile,2-[(6-amino-2-benzothiazolyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(6-amino-2-benzothiazolyl)thio]-
• Acetonitrile,[(6-amino-2-benzothiazolyl)thio]- (9CI)
• AKOS009097829
• 354121-67-8
• ACETONITRILE,[(6-AMINO-2-BENZOTHIAZOLYL)THIO]-
• Cambridge id 6016014
• HMS1585G14
• AB00101959-01

• Inchi： 1S/C9H7N3S2/c10-3-4-13-9-12-7-2-1-6(11)5-8(7)14-9/h1-2,5H,4,11H2
• InChI Key： HKRYWEWCGOQQBH-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)N)SCC#N

Computed Properties

• Exact Mass: 221.00831
• Monoisotopic Mass: 221.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 62.7